4-[[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-methylamino]phenol

• IUPAC Name: 4-[[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-methylamino]phenol
• InChI: InChI=1S/C16H12Cl2N2OS/c1-20(11-3-5-12(21)6-4-11)16-19-15(9-22-16)13-7-2-10(17)8-14(13)18/h2-9,21H,1H3
• InChI Key: YIKYHFOHBRALGB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)O)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2OS
• Molecular Weight: 351.2 g/mol

Description

4-[[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-methylamino]phenol is a complex organic compound that features a dichlorophenyl group, a thiazole ring, and a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-methylamino]phenol typically involves multiple steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boron reagent with a halide in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale chlorination of phenol to produce 2,4-dichlorophenol, followed by further reactions to introduce the thiazole and phenol groups . The process requires careful control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-[[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]-methylamino]phenol can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic aromatic substitution is a common reaction for this compound, especially due to the presence of electron-withdrawing groups like chlorine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Strong bases like sodium hydroxide in the presence of a nucleophile.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones